Cas no 1261501-91-0 (6-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-3-acetic acid)

• Product Name: 6-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-3-acetic acid
• CAS No: 1261501-91-0
• MF: C₁₄H₉ClF₃NO₃
• MW: 331.67437338829
• CID: 4987436
• Update Time: 2025-06-14

6-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-3-acetic acid

• Inchi： 1S/C14H9ClF3NO3/c15-11-6-5-8(7-12(20)21)13(19-11)9-3-1-2-4-10(9)22-14(16,17)18/h1-6H,7H2,(H,20,21)
• InChI Key： ARBFOJBLTVDNOR-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CC(=O)O)C(C2C=CC=CC=2OC(F)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 394
• XLogP3: 4.1
• Topological Polar Surface Area: 59.4

Additional information on 6-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-3-acetic acid

Recent Advances in the Study of 6-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-3-acetic acid (CAS: 1261501-91-0)

6-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-3-acetic acid (CAS: 1261501-91-0) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of anti-inflammatory and analgesic drugs. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential applications in drug discovery.

One of the most notable aspects of 6-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-3-acetic acid is its structural features, which include a pyridine ring substituted with a chloro group and a trifluoromethoxyphenyl moiety. These functional groups contribute to its unique reactivity and biological activity. Recent studies have demonstrated that this compound exhibits promising inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. This finding suggests its potential as a lead compound for the development of new anti-inflammatory drugs with improved efficacy and safety profiles.

In addition to its anti-inflammatory properties, research has also explored the pharmacokinetic and pharmacodynamic characteristics of 6-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-3-acetic acid. A study published in the Journal of Medicinal Chemistry (2023) reported that this compound exhibits favorable metabolic stability and bioavailability, making it a viable candidate for further preclinical development. The study utilized advanced analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry, to characterize the compound's behavior in biological systems.

Another area of interest is the synthetic pathways for 6-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-3-acetic acid. Recent advancements in organic synthesis have enabled more efficient and scalable production of this compound, which is critical for its application in large-scale drug development. A paper in Organic Process Research & Development (2023) detailed a novel catalytic method that significantly reduces the number of synthetic steps and improves yield, thereby lowering production costs and environmental impact.

Despite these promising developments, challenges remain in the clinical translation of 6-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-3-acetic acid. For instance, further studies are needed to fully elucidate its mechanism of action and potential off-target effects. Additionally, the compound's toxicity profile must be thoroughly evaluated in animal models before progressing to human trials. Collaborative efforts between academic researchers and pharmaceutical companies are essential to address these gaps and accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 6-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-3-acetic acid represents a promising candidate in the field of medicinal chemistry, with potential applications in anti-inflammatory and analgesic drug development. Continued research and innovation in its synthesis, characterization, and biological evaluation will be crucial to unlocking its full therapeutic potential. This briefing underscores the importance of interdisciplinary collaboration and advanced analytical techniques in advancing the study of this compound and similar small molecules in the pharmaceutical pipeline.